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Compound of Interest

Compound Name: trans-4-Carboxy-L-proline

Cat. No.: B1662541

Essential Safety and Handling Guide for trans-4-
Carboxy-L-proline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for
trans-4-Carboxy-L-proline (CAS RN: 64769-66-0), also known as L-trans-Pyrrolidine-2,4-
dicarboxylic acid. Adherence to these procedures is critical for ensuring laboratory safety and
procedural accuracy.

Physicochemical and Safety Data

A summary of key quantitative data for trans-4-Carboxy-L-proline is presented below for
quick reference.
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Property Value

Molecular Formula CeHoNOa4

Molecular Weight 159.14 g/mol [1][2]

Melting Point 273°C (with decomposition)[1]

Solubility Water (>50 mg/mL)[1]

Appearance White to off-white powder or crystalline solid
GHS Hazard Statements H315, H319, H335[3]

Signal Word Warning([3]

Hazard Identification and Personal Protective
Equipment (PPE)

trans-4-Carboxy-L-proline is classified as a hazardous substance. The primary hazards are:
e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound:

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: In case of inadequate ventilation or when handling bulk quantities
that may generate dust, use a NIOSH-approved N95 dust mask or a higher-level respirator.

Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.[4]
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Operational and Disposal Plans: A Step-by-Step
Guide

The following workflow provides procedural guidance for the safe handling of trans-4-Carboxy-
L-proline from receipt to disposal.
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Preparation

Review SDS
Read and understand the Safety Data Sheet.

Gather PPE
Collect safety goggles, gloves,
lab coat, and respirator.

Work Area Preparation
Ensure fume hood is operational.
Clean and decontaminate the work surface.

o J

3.

Hangling
y

Weighing
Handle in a fume hood to avoid dust inhalation.
Use appropriate tools to minimize dust generation.

Dissolution
Add solid to the solvent slowly.
If necessary, use a sonicator to aid dissolution.

- J

5.

Post-Handli@ & Disposal

Decontamination
Clean all equipment and the work area
with appropriate cleaning agents.

Waste Disposal
Dispose of waste in a labeled, sealed container.
Follow institutional and local regulations for chemical waste.

Storage
Store in a tightly closed container
in a cool, dry, and well-ventilated area.

Click to download full resolution via product page

Fig. 1: Safe Handling Workflow for trans-4-Carboxy-L-proline.
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First Aid Measures

Immediate action is required in the event of exposure:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice.[4]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Storage and Disposal

» Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area.[4] The product should be stored locked up.[4]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4] Do not allow the product to enter
drains.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe
laboratory environment when working with trans-4-Carboxy-L-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. trans-4-Carboxy-L-proline (64769-66-0) for sale [vulcanchem.com]
e 2. scbt.com [scbt.com]
e 3. ambeed.com [ambeed.com]

o 4. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 64769-66-0 Name: L-trans-Pyrrolidine-
2,4-dicarboxylic acid [xixisys.com]

» To cite this document: BenchChem. [Personal protective equipment for handling trans-4-
Carboxy-L-proline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662541#personal-protective-equipment-for-
handling-trans-4-carboxy-I-proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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